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Compound of Interest

Compound Name:
Methyl 5-hydroxy-4-

oxopentanoate

Cat. No.: B2831408 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Subject: An in-depth examination of Methyl 5-hydroxy-4-oxopentanoate, covering its

physicochemical properties, synthesis protocols, and known biological context.

Executive Summary
Methyl 5-hydroxy-4-oxopentanoate is a naturally occurring keto-ester found in plant species

such as Clematis delavayi, Drymaria cordata, and Ranunculus ternatus[1][2][3][4]. This

document provides a comprehensive overview of its key chemical data, detailed experimental

procedures for its synthesis, and discusses its known biological context. The information

presented herein is intended to serve as a foundational resource for researchers engaged in

natural product chemistry, synthetic organic chemistry, and drug discovery.

Physicochemical Properties
The fundamental properties of Methyl 5-hydroxy-4-oxopentanoate are summarized below.

This data is critical for experimental design, analytical characterization, and computational

modeling.
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Property Value Source

Molecular Weight 146.14 g/mol [1][2]

Molecular Formula C₆H₁₀O₄ [1][2]

Monoisotopic Mass 146.05790880 Da [1][2]

IUPAC Name
methyl 5-hydroxy-4-

oxopentanoate
[1][2]

CAS Number 66274-27-9 [1][2]

Canonical SMILES COC(=O)CCC(=O)CO [1][2]

InChIKey
RKMQRPYLPSKVNS-

UHFFFAOYSA-N
[1][2]

Computed XLogP3 -0.8 [1][2]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Rotatable Bond Count 4 [1]

Synthesis and Experimental Protocols
Two detailed protocols for the laboratory synthesis of Methyl 5-hydroxy-4-oxopentanoate are

provided below. These methods start from brominated precursors and offer reliable routes to

the target compound.

Protocol 1: Synthesis from Methyl 5-Bromo-4-
oxopentanoate via DBU
This protocol utilizes 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) and formic acid for the

conversion.

Starting Material: Methyl 5-Bromo-4-oxopentanoate

Procedure:
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A mixture of Methyl 5-Bromo-4-oxopentanoate (12.6 g, 60.2 mmol) and formic acid (3.44 g,

74.7 mmol) is prepared in benzene (85 ml).

To this mixture, 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU; 11.7 g, 77.0 mmol) is added

dropwise at 10°C[1].

The resulting solution is stirred at room temperature for 1 hour.

The reaction is subsequently quenched by the addition of water (100 ml) to terminate the

process and facilitate product workup[1].

Protocol 2: Synthesis from 5-Bromolevulinic Acid Methyl
Ester via Sodium Formate
This alternative method employs sodium formate for the nucleophilic substitution.

Starting Material: 5-Bromolevulinic acid methyl ester

Procedure:

A solution of 5-bromolevulinic acid methyl ester (25 g, 119.6 mmol) is prepared.

Sodium formate (8.95 g, 131.6 mmol) is added to the solution[5].

The reaction proceeds to yield Methyl 5-hydroxy-4-oxopentanoate[5]. (Note: The original

source implies a solvent and reaction conditions which are standard for this type of

substitution, though not explicitly detailed in the abstract).

Workflow Visualization
The following diagram illustrates the experimental workflow for the synthesis of Methyl 5-
hydroxy-4-oxopentanoate as described in Protocol 3.1.
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Synthesis workflow for Methyl 5-hydroxy-4-oxopentanoate.

Biological Context and Significance
Methyl 5-hydroxy-4-oxopentanoate is a known phytochemical, having been isolated from the

plant Drymaria diandra (also known as Drymaria cordata)[6][7]. An extract from this plant,

which contained Methyl 5-hydroxy-4-oxopentanoate among eight other known compounds,

was reported to show anti-HIV effects in H9 lymphocytes[6][7].
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It is important to note that the primary anti-HIV activity was attributed to a novel alkaloid named

drymaritin, also present in the extract[6][7]. Additionally, another compound from the same

extract, diandraflavone, demonstrated selective inhibition of superoxide anion generation from

human neutrophils[6]. While Methyl 5-hydroxy-4-oxopentanoate is a constituent of this

biologically active extract, its specific contribution to the observed antiviral or anti-inflammatory

properties has not been elucidated. Further research is required to determine the individual

bioactivity of Methyl 5-hydroxy-4-oxopentanoate and its potential role in pharmacology.

Safety and Handling
According to GHS classifications, Methyl 5-hydroxy-4-oxopentanoate is associated with the

following hazards:

H315: Causes skin irritation[2].

H319: Causes serious eye irritation[2].

H335: May cause respiratory irritation[2].

Standard laboratory safety protocols, including the use of personal protective equipment

(gloves, safety glasses), should be strictly followed when handling this compound. Work should

be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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